Cas no 65689-56-7 (bis[1]benzothieno[2,3-e:2',3'-g]isobenzofuran-6,8-dione)
65689-56-7 structure
Product Name:bis[1]benzothieno[2,3-e:2',3'-g]isobenzofuran-6,8-dione
CAS No:65689-56-7
MF:C20H8O3S2
MW:360.405722618103
CID:962344
Update Time:2023-03-27
bis[1]benzothieno[2,3-e:2',3'-g]isobenzofuran-6,8-dione Chemical and Physical Properties
Names and Identifiers
-
- bis[1]benzothieno[2,3-e:2',3'-g]isobenzofuran-6,8-dione
- Bis(1)benzothieno(2,3-e:2',3'-g)isobenzofuran-6,8-dione
- AGN-PC-00QIJ0
- Bis[1]benzothieno[3,2-e:3',2'-g]isobenzofuran-6,8-dione
-
- Inchi: 1S/C20H8O3S2/c21-19-15-13-9-5-1-3-7-11(9)24-17(13)14-10-6-2-4-8-12(10)25-18(14)16(15)20(22)23-19/h1-8H
- InChI Key: GHUNIOUBRRNLQM-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C3C4=CC=CC=C4SC=3C3C4=CC=CC=C4SC=32)C(=O)O1
Computed Properties
- Exact Mass: 362.007136
- Monoisotopic Mass: 362.007136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 622
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
Experimental Properties
- Density: 1.653
- Boiling Point: 653.4°C at 760 mmHg
- Flash Point: 349°C
- Refractive Index: 1.93
bis[1]benzothieno[2,3-e:2',3'-g]isobenzofuran-6,8-dione Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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